rac 8,14-Dihydroxy Efavirenz-d4
rac 8,14-Dihydroxy Efavirenz-d4
A labeled metabolite of Efavirenz (secondary metabolism
Brand Name:
Vulcanchem
CAS No.:
1189859-26-4
VCID:
VC0026155
InChI:
InChI=1S/C14H9ClF3NO4/c15-7-5-8-10(9(20)6-7)19-11(21)23-13(8,14(16,17)18)4-3-12(22)1-2-12/h5-6,20,22H,1-2H2,(H,19,21)/i1D2,2D2
SMILES:
C1CC1(C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F)O
Molecular Formula:
C14H9ClF3NO4
Molecular Weight:
351.699
rac 8,14-Dihydroxy Efavirenz-d4
CAS No.: 1189859-26-4
Cat. No.: VC0026155
Molecular Formula: C14H9ClF3NO4
Molecular Weight: 351.699
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled metabolite of Efavirenz (secondary metabolism |
|---|---|
| CAS No. | 1189859-26-4 |
| Molecular Formula | C14H9ClF3NO4 |
| Molecular Weight | 351.699 |
| IUPAC Name | 6-chloro-8-hydroxy-4-[2-(2,2,3,3-tetradeuterio-1-hydroxycyclopropyl)ethynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C14H9ClF3NO4/c15-7-5-8-10(9(20)6-7)19-11(21)23-13(8,14(16,17)18)4-3-12(22)1-2-12/h5-6,20,22H,1-2H2,(H,19,21)/i1D2,2D2 |
| Standard InChI Key | WILFXLMJFSKQRP-LNLMKGTHSA-N |
| SMILES | C1CC1(C#CC2(C3=C(C(=CC(=C3)Cl)O)NC(=O)O2)C(F)(F)F)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator